(R)-2-[Bis(3,5-dimethylphenyl)methyl]pyrrolidine

• IUPAC Name: (2R)-2-[bis(3,5-dimethylphenyl)methyl]pyrrolidine
• InChI: InChI=1S/C21H27N/c1-14-8-15(2)11-18(10-14)21(20-6-5-7-22-20)19-12-16(3)9-17(4)13-19/h8-13,20-22H,5-7H2,1-4H3/t20-/m1/s1
• InChI Key: PHKHWUVAUXBNPC-HXUWFJFHSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(C2CCCN2)C3=CC(=CC(=C3)C)C)C
• Isomeric SMILES: CC1=CC(=CC(=C1)C([C@H]2CCCN2)C3=CC(=CC(=C3)C)C)C
• Molecular Formula: C21H27N
• DSSTOX Substance ID: DTXSID90584829
• Molecular Weight: 293.4 g/mol
• CAS RN: 948595-04-8

Description

“®-2-[Bis(3,5-dimethylphenyl)methyl]pyrrolidine” is a heterocyclic organic compound. Its IUPAC name is (2R)-2-[bis(3,5-dimethylphenyl)methyl]pyrrolidine. The molecular weight of this compound is 293.45 and its molecular formula is C21H27N.

Molecular Structure Analysis

The molecular structure of “®-2-[Bis(3,5-dimethylphenyl)methyl]pyrrolidine” can be represented by the canonical SMILES string: CC1=CC(=CC(=C1)C(C2CCCN2)C3=CC(=CC(=C3)C)C)C. This string represents the structure of the molecule in a linear format, which can be converted into a 2D or 3D structural representation.

Physical And Chemical Properties Analysis

“®-2-[Bis(3,5-dimethylphenyl)methyl]pyrrolidine” has a boiling point of 410ºC at 760 mmHg and a melting point of 97-101ºC. Its density is 1.004g/cm³. The compound has one hydrogen bond acceptor and one hydrogen bond donor.

Scientific Research Applications

Spectroscopic and Structural Analysis

• Spectroscopic Characteristics: A study by Muhammad Akram et al. (2020) on a similar compound, 3,5-bis(2,5-dimethylphenyl)pyridine, utilized spectroscopic techniques and density functional theory (DFT) for characterizing the compound. This implies similar analytical techniques could be applicable to (R)-2-[Bis(3,5-dimethylphenyl)methyl]pyrrolidine.

Chemical Reactivity and Catalytic Applications

• Asymmetric Epoxidation Catalyst: A. Lattanzi (2006) reported on the use of a related compound, bis(3,5-dimethylphenyl)-(S)-pyrrolidin-2-ylmethanol, as an organocatalyst for asymmetric epoxidation of α,β-enones, suggesting that (R)-2-[Bis(3,5-dimethylphenyl)methyl]pyrrolidine might also serve as a catalyst in similar reactions (Lattanzi, 2006).
• Michael Addition Catalysis: In another study, Lattanzi (2006) also used a similar compound for catalyzing the enantioselective Michael addition of malonate esters to nitroolefins (Lattanzi, 2006).
• Catalysis in Michael Addition of Aldehydes: A study by P. Melchiorre and K. A. Jørgensen (2003) highlighted the use of (S)-2-[bis(3,5-dimethylphenyl)methyl]pyrrolidine in catalyzing the Michael addition of aldehydes to vinyl ketones, suggesting potential catalytic roles for (R)-2-[Bis(3,5-dimethylphenyl)methyl]pyrrolidine (Melchiorre & Jørgensen, 2003).

Pharmaceutical and Biological Activity

• Biological Activity Assessment: The same study by Muhammad Akram et al. (2020) also explored the biological activities of their compound, indicating that similar compounds, including (R)-2-[Bis(3,5-dimethylphenyl)methyl]pyrrolidine, might exhibit notable bioactivities (Akram et al., 2020).

Material Science and Polymer Chemistry

• Potential in Polymer Chemistry: The synthesis and characterization of novel polyimides derived from pyridine-containing aromatic dianhydride monomers, as studied by Xiaolong Wang et al. (2006), suggest potential applications for similar pyridine-based compounds in polymer science (Wang et al., 2006).

Safety And Hazards

The compound is labeled as harmful (Xn) according to the hazard statements. For more detailed safety information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.